Dimethyl-thiazol-2-ylmethyl-amine

• Molecular Formula: C6H10N2S
• Molecular Weight: 142.22 g/mol
• IUPAC Name: N,N-dimethyl-1-(1,3-thiazol-2-yl)methanamine
• InChI: InChI=1S/C6H10N2S/c1-8(2)5-6-7-3-4-9-6/h3-4H,5H2,1-2H3
• InChI Key: FGLIUIASFSKHPN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NC=CS1

Description

Dimethyl-thiazol-2-ylmethyl-amine is a useful research compound. Its molecular formula is C6H10N2S and its molecular weight is 142.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of thiazole-2-carbaldehyde (Aldrich, 2.0 g, 17.7 mmol) in DCM (20 mL) was treated with dimethylamine (Aldrich, 40% in water, 3 mL) and molecular sieves (˜1.0 g) followed by NaBH(OAc)3 (4.2 g, 20 mmol). The reaction was stirred at room temperature overnight. The solvent was removed in vacuo and the residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated to give yellow solid, which was then purified by silica gel column on a CombiFlash® system using hexanes and ethyl acetate (from 10% ethyl acetate to 100% ethyl acetate) to afford the title compound as yellow solid.